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Compound of Interest

Compound Name: Chlorobutanol

Cat. No.: B7769409 Get Quote

An In-depth Overview of its Chemical Identity, Properties, Synthesis, and Biological Activity

Introduction
Chlorobutanol, a chlorinated tertiary alcohol, is a versatile compound with a long history of

use in the pharmaceutical industry.[1] It serves as a preservative in various formulations,

including ophthalmic, injectable, and intranasal preparations, owing to its bacteriostatic and

antifungal properties.[2][3] Beyond its role as an excipient, chlorobutanol also exhibits mild

sedative, hypnotic, and local anesthetic effects.[2][4] This technical guide provides a

comprehensive overview of chlorobutanol, focusing on its chemical identity, physicochemical

properties, synthesis, and mechanism of action, tailored for researchers, scientists, and drug

development professionals.
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Identifier Value

CAS Number 57-15-8[1]

IUPAC Name 1,1,1-trichloro-2-methylpropan-2-ol[1][2]

Synonyms
Chlorbutol, Chloretone, 1,1,1-Trichloro-2-methyl-

2-propanol[1][2]

Molecular Formula C4H7Cl3O[1]

Molecular Weight 177.46 g/mol [5]

Physicochemical Properties
Chlorobutanol is a white, crystalline solid with a characteristic camphor-like odor.[2] It is

volatile and can sublime at room temperature.[5]

Property Value

Melting Point ~78 °C[5][6]

Boiling Point 167 - 173 °C[2][5]

Solubility

Slightly soluble in water (8 g/L at 20 °C)[5].

Freely soluble in alcohol, ether, chloroform, and

glycerol.[1][5]

pKa 12.87 ± 0.29[5]

LogP 2.030[5]

Synthesis of Chlorobutanol
The synthesis of chlorobutanol is a classic example of a nucleophilic addition reaction.[3][7] It

is typically prepared by the reaction of chloroform and acetone in the presence of a strong

base, such as potassium hydroxide.[7][8]

Experimental Protocol: Synthesis of Chlorobutanol
This protocol outlines a common laboratory-scale synthesis of chlorobutanol.
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Materials:

Chloroform (11 mL)[8][9]

Acetone (14 mL)[8][9]

Potassium hydroxide (1 g, solid)[8][9]

Round bottom flask[9]

Ethanol (for recrystallization)[3]

Water (for recrystallization)[3]

Procedure:

In a round bottom flask, dissolve 1 g of solid potassium hydroxide in 11 mL of chloroform

with shaking.[9]

To this solution, add 14 mL of acetone and shake the mixture for 15 minutes.[9]

Allow the reaction mixture to stand for 30 minutes. During this time, crystals of

chlorobutanol will begin to separate.[9]

Filter the crude product.

Purify the chlorobutanol by recrystallization from a mixture of ethanol and water.[3]

Reaction Mechanism: The synthesis proceeds via the formation of the trichloromethanide anion

from the reaction of chloroform with potassium hydroxide. This nucleophile then attacks the

electrophilic carbonyl carbon of acetone, followed by protonation of the resulting alkoxide to

yield chlorobutanol.
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Caption: Workflow for the synthesis of Chlorobutanol.

Mechanism of Action
Chlorobutanol's biological effects are multifaceted. Its preservative action is attributed to its

ability to disrupt the lipid structure of microbial cell membranes, leading to increased

permeability and cell lysis.[1][4] As a sedative and hypnotic, its mechanism is thought to be

similar to that of chloral hydrate and other anesthetics, though the precise pathways are not

fully elucidated.[2][10] Some studies suggest that its antiplatelet effects may stem from the

inhibition of the arachidonic acid pathway.[4]

Antimicrobial Action Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7769409?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769409?utm_src=pdf-body
https://www.benchchem.com/product/b7769409?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/exploring-the-synthesis-and-applications-of-chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorobutanol

Microbial Cell

Chlorobutanol

Cell Membrane
(Lipid Bilayer)

Disrupts Lipid Structure

Cell Lysis

Increases Permeability

Click to download full resolution via product page

Caption: Mechanism of Chlorobutanol's antimicrobial action.

Applications in Research and Drug Development
Chlorobutanol's primary application in the pharmaceutical industry is as a preservative,

typically at a concentration of 0.5%, to ensure the stability and sterility of multi-ingredient

formulations.[1][2] Its anesthetic properties have also been utilized in veterinary medicine for

the euthanasia of invertebrates and fish.[2] For researchers, its ability to induce

parthenogenesis in sea urchin eggs has been a subject of study.[2] However, its use as a

sedative in humans is limited due to a long terminal half-life of approximately 37 days, which

can lead to significant accumulation with multiple doses.[1]

Safety and Toxicology
Chlorobutanol is considered a skin and severe eye irritant.[2] It is also known to be toxic to the

liver.[2] When heated to decomposition, it emits toxic fumes of hydrogen chloride.[1] Therefore,
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appropriate safety precautions, including the use of personal protective equipment, should be

strictly followed when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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